5-[5-(Trifluoromethyl)-3-isoxazolyl]-2-furansulfonyl chloride
Overview
Description
“5-[5-(Trifluoromethyl)-3-isoxazolyl]-2-furansulfonyl chloride” is a chemical compound with the CAS Number: 1268334-87-7 and a linear formula of C8 H3 Cl F3 N O4 S . It is a solid substance at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H3ClF3NO4S/c9-18(14,15)7-2-1-5(16-7)4-3-6(17-13-4)8(10,11)12/h1-3H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.
Physical and Chemical Properties Analysis
Scientific Research Applications
Synthesis and Reactivity
Synthesis of Isoxazolylsulfonyl Chlorides : The synthesis of 5-isoxazolylsulfonyl chlorides, including those with trifluoromethyl groups, has been explored due to their potential as reagents for constructing prospective bioactive compounds. The research identified methods for synthesizing these compounds with acceptable yields, utilizing oxidative chlorination and further experimental techniques to study the reaction of oxidative chlorination of 5-(benzylthio)-3-isoxazoles (Lebed', P. S., Tolmachov, Andrij O., et al., 2017).
Development of Trifluoromethyl-substituted Isoxazoles : The synthesis of 3,4,5-trisubstituted isoxazoles, including those with trifluoromethyl groups, in water under mild conditions has been reported. This environmentally friendly method provides access to structures found in numerous bioactive natural products and pharmaceuticals, highlighting the compound's relevance in drug discovery programs (Hossain, Md Imran, et al., 2022).
Antiparasiticides Development : Highly functionalized 5-trifluoromethyl-2-isoxazoline derivatives have been synthesized for potential antiparasitic applications. The research emphasizes the importance of the trifluoromethyl group and sulfonyl chloride functionality in the development of new classes of bioactive compounds (Kawai, Hiroyuki, et al., 2014).
Heterocyclic Chemistry Applications : The compound has been utilized in the synthesis of various N-heterocycles, demonstrating its versatility in organic synthesis. The creation of trifluoromethyl-containing pyrazoles, pyrazolines, and isoxazolines has been achieved, showcasing the compound's utility in generating structures of interest for pharmaceutical research (Bazhin, D. N., et al., 2015).
Bioactive Compound Synthesis
- Carbonic Anhydrase Inhibition : Isoxazole-containing sulfonamides, synthesized from reactions involving isoxazole sulfonyl chlorides, have shown potent inhibitory properties against carbonic anhydrase II and VII. These findings illustrate the compound's role in developing inhibitors for therapeutic applications, such as treating glaucoma and neuropathic pain (Altug, C., et al., 2017).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
5-[5-(trifluoromethyl)-1,2-oxazol-3-yl]furan-2-sulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3ClF3NO4S/c9-18(14,15)7-2-1-5(16-7)4-3-6(17-13-4)8(10,11)12/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLOIXWJQIHZCRE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC(=C1)S(=O)(=O)Cl)C2=NOC(=C2)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3ClF3NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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